Cas no 145325-57-1 (PBD dimer-2)

• Product Name: PBD dimer-2
• CAS No: 145325-57-1
• MF: C₃₁H₃₆N₄O₆
• MW: 560.640748023987
• CID: 219498
• Update Time: 2025-08-04

PBD dimer-2 Chemical and Physical Properties

Names and Identifiers

• 5H-Pyrrolo[2,1-c][1,4]benzodiazepin-5-one,8,8'-[1,5-pentanediylbis(oxy)]bis[1,2,3,11a-tetrahydro-7-methoxy-,(11aS,11'aS)-
• (+)-1,1'-[(Pentane-1,5-diyl)dioxy]bis[(11aS)-7-methoxy-1,2,3,11a-tetrahydro-5H-pyrrolo[2,1-c][1,4]benzodiazepin-5-one]
• 5H-Pyrrolo[2,1-c][1,4]benzodiazepin-5-one,8,8'-[1,5-pentanediylbis(oxy)]bis[1,2,3,11a-tetrahydro-7-methoxy-,[S-(R*,R*)]-
• 5H-Pyrrolo[2,1-c][1,4]benzodiazepin-5-one, 8,8'-[1,5-pentanediylbis(oxy)]bis[1,2,3,11a-tetrahydro-7-methoxy-, (11aS,11'aS)-
• PBD dimer-2

• Inchi： 1S/C31H36N4O6/c1-38-26-14-22-24(32-18-20-8-6-10-34(20)30(22)36)16-28(26)40-12-4-3-5-13-41-29-17-25-23(15-27(29)39-2)31(37)35-11-7-9-21(35)19-33-25/h14-21H,3-13H2,1-2H3/t20-,21-/m0/s1
• InChI Key： JMRUKTNVBSHJFI-SFTDATJTSA-N
• SMILES： C(OC1C=C2N=C[C@]3([H])CCCN3C(=O)C2=CC=1OC)CCCCOC1C=C2N=C[C@]3([H])CCCN3C(=O)C2=CC=1OC

Additional information on PBD dimer-2

Professional Introduction to Compound with CAS No. 145325-57-1 and Product Name: PBD dimer-2

Compound with the CAS number 145325-57-1 and the product name PBD dimer-2 represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound, belonging to the pyridine-based dimer family, has garnered considerable attention due to its unique structural properties and potential applications in drug development. The dimerization of pyridine derivatives, such as PBD dimer-2, is a critical aspect that contributes to its molecular stability and binding affinity, making it a promising candidate for various therapeutic interventions.

The chemical structure of PBD dimer-2 is characterized by its dual pyridine backbone, which facilitates strong interactions with biological targets. This structural feature is particularly relevant in the context of targeted therapy, where precise binding to specific biomolecules is essential for efficacy. Recent studies have highlighted the compound's potential in modulating protein-protein interactions, which could lead to novel therapeutic strategies for a range of diseases, including cancer and inflammatory disorders.

In the realm of oncology, PBD dimer-2 has been extensively studied for its ability to inhibit the activity of specific kinases involved in tumor growth and progression. The compound's dimeric structure enhances its binding affinity to these kinases, thereby disrupting signaling pathways that are crucial for cancer cell survival. Preliminary clinical trials have demonstrated encouraging results, suggesting that PBD dimer-2 could be a valuable addition to existing chemotherapeutic regimens. The compound's ability to selectively target cancer cells while minimizing toxicity to healthy tissues is a significant advantage in this context.

Beyond oncology, PBD dimer-2 has shown promise in treating inflammatory diseases. Research indicates that the compound can modulate inflammatory cytokine production by interacting with key transcription factors. This mechanism of action aligns with the growing interest in small molecule inhibitors as a means to regulate immune responses. The structural versatility of PBD dimer-2 allows for further modifications, enabling researchers to tailor its properties for specific therapeutic applications.

The synthesis of PBD dimer-2 involves sophisticated chemical methodologies that ensure high purity and yield. Advanced techniques such as palladium-catalyzed cross-coupling reactions are employed to construct the pyridine dimers efficiently. These synthetic strategies not only enhance the scalability of production but also allow for the introduction of functional groups that can fine-tune the compound's pharmacological profile. The robustness of these synthetic routes ensures that PBD dimer-2 can be produced consistently, meeting the demands of both research and clinical settings.

One of the most compelling aspects of PBD dimer-2 is its potential for combination therapy. By pairing it with other agents that target different aspects of disease pathogenesis, researchers aim to achieve synergistic effects that could improve treatment outcomes. For instance, combining PBD dimer-2 with immunotherapy agents has shown promise in preclinical studies, leading to enhanced anti-tumor responses. This approach underscores the importance of multi-targeted strategies in modern medicine.

The development of PBD dimer-2 also highlights the importance of computational modeling in drug design. Molecular dynamics simulations and quantum mechanical calculations have been instrumental in understanding how PBD dimer-2 interacts with biological targets at an atomic level. These computational tools not only aid in optimizing the compound's structure but also provide insights into its mechanism of action. Such advancements are crucial for accelerating the discovery and development of new drugs.

In conclusion, compound with CAS No. 145325-57-1 and product name PBD dimer-2 represents a significant breakthrough in chemical biology and pharmaceutical research. Its unique structural features, combined with its potential therapeutic applications, make it a compelling candidate for further investigation. As research continues to uncover new insights into its mechanisms of action, it is likely that PBD dimer-2 will play an increasingly important role in the development of novel treatments for various diseases.